methyl 7-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate
Overview
Description
“Methyl 7-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate” is a chemical compound . It is related to other compounds such as “3,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid” and “ethyl 3-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate” which are available for purchase for pharmaceutical testing .
Scientific Research Applications
Synthesis of Indole Derivatives
Indole derivatives, such as the compound , are used in the synthesis of various alkaloids. These compounds play a significant role in cell biology and have attracted increasing attention for their potential in treating various disorders .
Treatment of Cancer Cells
Indole derivatives have been found to be biologically active compounds that can be used in the treatment of cancer cells. They show various biologically vital properties, making them a promising area of research in cancer treatment .
Antimicrobial Applications
Indole derivatives have shown potential in antimicrobial applications. They have been found to be effective against various microbes, providing a new avenue for the development of antimicrobial drugs .
Anti-inflammatory Applications
Indole derivatives also possess anti-inflammatory properties. This makes them useful in the development of drugs for the treatment of various inflammatory disorders .
Synthesis of Alkaloids
“Methyl 7-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate” is used as a reactant for the synthesis of the pyrrolizidine alkaloid (±)-trachelanthamidine .
Development of Antiviral Agents
Indole derivatives have shown potential as antiviral agents. For example, certain derivatives have shown inhibitory activity against influenza A and Coxsackie B4 virus .
Synthesis of Renieramycin G Analogs
“Methyl 7-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate” is used for the stereoselective preparation of renieramycin G analogs .
Modification of Carboxamido Linker
This compound has been used in the modification of the carboxamido linker to eliminate potential in vivo hydrolysis to a primary aniline. This modification retains the potent fXa binding activity .
Mechanism of Action
Target of Action
Methyl 7-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate, also known as methyl 7-oxo-1,4,5,6-tetrahydroindole-2-carboxylate, is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various targets.
Mode of Action
Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that methyl 7-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate may interact with its targets in a way that modulates these biological processes.
Biochemical Pathways
Given the broad spectrum of biological activities associated with indole derivatives , it is likely that this compound may influence multiple biochemical pathways.
Result of Action
Given the diverse biological activities associated with indole derivatives , it is likely that this compound may have a range of effects at the molecular and cellular levels.
properties
IUPAC Name |
methyl 7-oxo-1,4,5,6-tetrahydroindole-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3/c1-14-10(13)7-5-6-3-2-4-8(12)9(6)11-7/h5,11H,2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVSYLKYTGBAWRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(N1)C(=O)CCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 7-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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